Cas no 300355-73-1 (Ethyl 4-(ethylthio)benzoylformate)

Ethyl 4-(ethylthio)benzoylformate structure

300355-73-1 structure

Product Name:Ethyl 4-(ethylthio)benzoylformate

CAS No:300355-73-1

MF:C₁₂H₁₄O₃S

MW:238.302762508392

CID:872241

Update Time:2026-04-29

Ethyl 4-(ethylthio)benzoylformate Chemical and Physical Properties

Names and Identifiers

- ethyl 2-(4-ethylsulfanylphenyl)-2-oxo-acetate
- LogP
- Ethyl 4-(ethylthio)benzoylforMate
- Ethyl 4-(ethylthio)benzoylformate
- Inchi： InChI=1S/C12H14O3S/c1-3-15-12(14)11(13)9-5-7-10(8-6-9)16-4-2/h5-8H,3-4H2,1-2H3
- InChI Key： HTHJFEBXJXKUHL-UHFFFAOYSA-N
- SMILES： CCOC(=O)C(=O)C1=CC=C(C=C1)SCC

Computed Properties

Exact Mass: 238.06642
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 6

Experimental Properties

PSA: 43.37

Ethyl 4-(ethylthio)benzoylformate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	201009-1g	Ethyl 4-thioethylbenzoylformate	300355-73-1	97%	1g	￡194.00	2022-03-01
Fluorochem	201009-5g	Ethyl 4-thioethylbenzoylformate	300355-73-1	97%	5g	￡703.00	2022-03-01
Fluorochem	201009-25g	Ethyl 4-thioethylbenzoylformate	300355-73-1	97%	25g	￡1902.00	2022-03-01
TRC	E066135-250mg	Ethyl 4-(ethylthio)benzoylformate	300355-73-1		250mg	$ 580.00	2022-06-05
TRC	E066135-500mg	Ethyl 4-(ethylthio)benzoylformate	300355-73-1		500mg	$ 965.00	2022-06-05
A2B Chem LLC	AF63720-1g	Ethyl 4-(ethylthio)benzoylformate	300355-73-1	97%	1g	$488.00	2024-04-20
A2B Chem LLC	AF63720-2g	Ethyl 4-(ethylthio)benzoylformate	300355-73-1	97%	2g	$775.00	2024-04-20
A2B Chem LLC	AF63720-5g	Ethyl 4-(ethylthio)benzoylformate	300355-73-1	97%	5g	$1725.00	2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1432067-1g	Ethyl 2-(4-(ethylthio)phenyl)-2-oxoacetate	300355-73-1	95+%	1g	￥3084.00	2024-08-02
Crysdot LLC	CD12087146-1g	Ethyl 4-(ethylthio)benzoylformate	300355-73-1	95+%	1g	$342	2024-07-24

Ethyl 4-(ethylthio)benzoylformate Related Literature

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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
2. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
3. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
4. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
5. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

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